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Compound of Interest

Compound Name: Nortracheloside

Cat. No.: B591393 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nortracheloside, a lignan glycoside found in various plant species, including

Trachelospermum jasminoides and Selaginella doederleinii, has garnered increasing interest

within the scientific community for its potential therapeutic properties.[1][2] This technical guide

provides a comprehensive review of the current research on Nortracheloside, with a focus on

its anti-inflammatory and antioxidant activities. This document summarizes key quantitative

data, details experimental methodologies from cited research, and visualizes implicated

signaling pathways to facilitate a deeper understanding of its mechanism of action and to

support future drug development efforts.

Chemical and Physical Properties
Nortracheloside is a complex molecule with the chemical formula C₂₆H₃₂O₁₂ and a molecular

weight of 536.53 g/mol . A summary of its key chemical and physical properties is presented in

the table below.
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Property Value

Molecular Formula C₂₆H₃₂O₁₂

Molecular Weight 536.53 g/mol

IUPAC Name

(3S,4S)-3-hydroxy-4-[(4-hydroxy-3-

methoxyphenyl)methyl]-3-[[3-methoxy-4-

[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxyphenyl]methyl]oxolan-2-one

CAS Number 33464-78-7

Appearance Solid

Solubility Soluble in DMSO

Biological Activities and Quantitative Data
Research into the biological effects of Nortracheloside and its aglycone, Nortrachelogenin,

has primarily focused on their anti-inflammatory and antioxidant properties. The available

quantitative data from these studies are summarized in the tables below.

Anti-inflammatory Activity
The anti-inflammatory potential of Nortracheloside and its derivatives has been investigated

through various in vitro and in vivo models. A key mechanism appears to be the modulation of

inflammatory signaling pathways.

Compound Assay
Cell
Line/Model

IC₅₀ Value Reference

Nortrachelogenin
NF-κB Inhibition

(TNF-α induced)
- 49.4 µM [3]

Lignan

Derivatives

(related to

Nortracheloside)

Nitric Oxide

Production

Inhibition

RAW 264.7

macrophages
32.3 to 55.8 µM [4]
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Antioxidant Activity
The antioxidant capacity of lignans, including Nortracheloside, is a significant area of

research. While specific IC₅₀ values for Nortracheloside in common antioxidant assays

(DPPH, ABTS, FRAP) are not yet prominently available in the literature, the general antioxidant

potential of lignans is well-documented.[5][6]

Signaling Pathways
The anti-inflammatory effects of Nortracheloside and its aglycone, Nortrachelogenin, are

believed to be mediated through the modulation of key signaling pathways involved in the

inflammatory response, namely the NF-κB and MAPK pathways.

NF-κB Signaling Pathway
The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation.

Nortrachelogenin has been shown to inhibit TNF-α-induced NF-κB activation.[3] This inhibition

likely prevents the transcription of pro-inflammatory genes.

Caption: Proposed inhibition of the NF-κB signaling pathway by Nortrachelogenin.

MAPK Signaling Pathway
The Mitogen-Activated Protein Kinase (MAPK) pathway is another critical regulator of cellular

processes, including inflammation. While direct evidence for Nortracheloside is limited, many

natural compounds exert their anti-inflammatory effects by modulating MAPK signaling. This

often involves the inhibition of the phosphorylation of key proteins like p38, JNK, and ERK.
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Caption: Proposed modulatory effect of Nortracheloside on the MAPK signaling pathway.

Experimental Protocols
Detailed experimental protocols are crucial for the replication and advancement of research.

The following sections outline the general methodologies for key assays used in the study of

Nortracheloside and related compounds.

Nitric Oxide (NO) Production Inhibition Assay in RAW
264.7 Macrophages
This assay is used to evaluate the potential of a compound to inhibit the production of nitric

oxide, a key inflammatory mediator.
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Nitric Oxide Inhibition Assay Protocol

Seed RAW 264.7 cells
in 96-well plate

Pre-treat with Nortracheloside
(various concentrations)

Stimulate with LPS (1 µg/mL)

Incubate for 24 hours

Collect supernatant

Add Griess Reagent

Measure absorbance at 540 nm

Calculate % NO inhibition

Click to download full resolution via product page

Caption: Workflow for the nitric oxide production inhibition assay.
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Detailed Steps:

Cell Culture: RAW 264.7 murine macrophage cells are cultured in DMEM supplemented with

10% FBS and 1% penicillin-streptomycin.

Seeding: Cells are seeded into 96-well plates at a density of 5 x 10⁴ cells/well and incubated

for 24 hours.

Treatment: The culture medium is replaced with fresh medium containing various

concentrations of Nortracheloside.

Stimulation: After a 1-hour pre-treatment with the compound, cells are stimulated with

lipopolysaccharide (LPS) at a final concentration of 1 µg/mL to induce inflammation and NO

production.

Incubation: The plates are incubated for a further 24 hours.

Nitrite Measurement: The concentration of nitrite (a stable product of NO) in the culture

supernatant is measured using the Griess reagent. An equal volume of supernatant and

Griess reagent are mixed and incubated for 10 minutes at room temperature.

Absorbance Reading: The absorbance is measured at 540 nm using a microplate reader.

Calculation: The percentage of nitric oxide inhibition is calculated relative to the LPS-

stimulated control group.

Western Blot Analysis for iNOS and COX-2 Expression
Western blotting is employed to determine the effect of Nortracheloside on the protein

expression levels of key inflammatory enzymes, inducible nitric oxide synthase (iNOS) and

cyclooxygenase-2 (COX-2).
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Western Blot Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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